Cas no 116401-53-7 (2-fluoro-4-isothiocyanato-1-methylbenzene)

2-Fluoro-4-isothiocyanato-1-methylbenzene is a fluorinated aromatic compound featuring an isothiocyanate functional group, making it a valuable intermediate in organic synthesis and pharmaceutical research. The presence of both fluorine and isothiocyanate groups enhances its reactivity, enabling selective modifications in cross-coupling reactions and bioconjugation applications. The methyl substituent contributes to improved stability, while the electron-withdrawing fluorine atom influences regioselectivity in electrophilic substitutions. This compound is particularly useful in the development of fluorescent probes, bioactive molecules, and advanced materials. Its structural features allow for precise tuning of electronic and steric properties, making it a versatile building block in medicinal chemistry and materials science.

2-fluoro-4-isothiocyanato-1-methylbenzene structure

116401-53-7 structure

Product Name:2-fluoro-4-isothiocyanato-1-methylbenzene

CAS No:116401-53-7

MF:C₈H₆FNS

MW:167.203343868256

MDL:MFCD00046799

CID:2624712

PubChem ID:279086

Update Time:2025-11-02

2-fluoro-4-isothiocyanato-1-methylbenzene Chemical and Physical Properties

Names and Identifiers

- 2-fluoro-4-isothiocyanato-1-methylbenzene
- MFCD00046799
- NSC129255
- SCHEMBL15221651
- REA40153
- AKOS000212301
- NSC-129255
- DTXSID40299299
- SY152269
- GS-6353
- 3-Fluoro-4-methylphenyl isothiocyanate
- 116401-53-7
- EN300-14933
- 970-013-2
- H11627
- BCP11126
- DTXCID90250436
- MDL： MFCD00046799
- Inchi： 1S/C8H6FNS/c1-6-2-3-7(10-5-11)4-8(6)9/h2-4H,1H3
- InChI Key： HWQXMSAUWJPXGJ-UHFFFAOYSA-N
- SMILES： S=C=NC1C=CC(C)=C(C=1)F

Computed Properties

Exact Mass: 167.02049853Da
Monoisotopic Mass: 167.02049853Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 177
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.8
Topological Polar Surface Area: 44.5Å²

2-fluoro-4-isothiocyanato-1-methylbenzene Pricemore >>

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